1-(Oxiran-2-yl)cyclobutan-1-ol

• IUPAC Name: 1-(oxiran-2-yl)cyclobutan-1-ol
• InChI: InChI=1S/C6H10O2/c7-6(2-1-3-6)5-4-8-5/h5,7H,1-4H2
• InChI Key: IFZYOIDMHRGJIO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2CO2)O
• Molecular Formula: C6H10O2
• Molecular Weight: 114.14 g/mol

Description

“1-(Oxiran-2-yl)cyclobutan-1-ol” is a chemical compound with the CAS Number: 1423078-70-9. It has a molecular weight of 114.14. The compound is in liquid form.

Molecular Structure Analysis

The IUPAC Name for this compound is 1-(oxiran-2-yl)cyclobutan-1-ol. The InChI Code is 1S/C6H10O2/c7-6(2-1-3-6)5-4-8-5/h5,7H,1-4H2.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature.

Scientific Research Applications

Overview

1-(Oxiran-2-yl)cyclobutan-1-ol is a compound involved in various scientific research studies and applications. The research spans various domains, including pharmacology, environmental studies, and biochemical research. Below are details of the research applications based on the available literature.

Anticancer Research

1-(Oxiran-2-yl)cyclobutan-1-ol appears in the study of novel anticancer drugs. For instance, in a study on S-1, a novel oral anticancer drug composed of tegafur (FT), gimestat (CDHP), and otastat potassium (Oxo), this compound is a part of the biochemical modulation of 5-fluorouracil (5-FU). S-1 aims to improve tumor-selective toxicity of 5-FU through the actions of modulators like CDHP and Oxo, indicating its role in cancer treatment research (Sakata et al., 1998).

Environmental and Occupational Health

Studies involving 1-(Oxiran-2-yl)cyclobutan-1-ol also touch on environmental health, particularly related to pollutants such as polycyclic aromatic hydrocarbons (PAHs). Research indicates that exposure to PAHs, represented by compounds like 1-(Oxiran-2-yl)cyclobutan-1-ol, can be linked to oxidative DNA damage, providing insights into environmental health risks and the need for monitoring PAH exposure in populations (Fan et al., 2012).

Oxidative Stress and DNA Damage

The compound is part of studies examining oxidative stress and DNA damage, with a focus on conditions such as chronic diseases and cancer. Research reveals its presence in studies where biomarkers like 8-hydroxy-2'-deoxyguanosine (8-OHdG) are used to assess DNA damage due to reactive oxygen species, indicating its relevance in understanding the mechanisms behind chronic diseases and potential cancer risk (Wikman et al., 2000).

Gene Polymorphisms and Disease Susceptibility

Investigations into gene polymorphisms and their association with disease susceptibility also feature 1-(Oxiran-2-yl)cyclobutan-1-ol. These studies aim to understand how genetic variations can influence individual responses to oxidative stress and thereby affect the risk of diseases like cancer (Hong et al., 2002).

Safety and Hazards

The compound has several hazard statements including H226, H301, H311, H315, H319, H331, and H335. Precautionary statements include P210, P233, P240, P241, P242, P243, P261, P264, P270, P271, P280, P301+P310, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P311, P312, P330, P332+P313, P337+P313, P361, P362, P363, P370+P378, P403+P233, P403+P235, P405, and P501.